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Compound of Interest

Compound Name: 2,4'-Dibromoacetophenone

Cat. No.: B189879

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the melting point of 2,4'-
Dibromoacetophenone, a crucial physical property for its identification, purity assessment,
and handling in research and development settings. This document outlines the reported
melting point values, a detailed experimental protocol for its determination, and a workflow
diagram for the procedure.

Core Compound: 2,4'-Dibromoacetophenone

e |[UPAC Name: 2-bromo-1-(4-bromophenyl)ethan-1-one

CAS Number: 99-73-0

Molecular Formula: CsHeBr0

Molecular Weight: 277.94 g/mol

Appearance: Off-white to slightly yellow or beige crystalline solid.[1][2]

Quantitative Data: Melting Point

The melting point of a pure crystalline solid is a sharp, well-defined temperature at which it
transitions from the solid to the liquid phase. For 2,4'-Dibromoacetophenone, the literature

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b189879?utm_src=pdf-interest
https://www.benchchem.com/product/b189879?utm_src=pdf-body
https://www.benchchem.com/product/b189879?utm_src=pdf-body
https://www.benchchem.com/product/b189879?utm_src=pdf-body
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://www.labcomercial.com/en/equipments-for-general-use/1439-thiele-tube.html
https://www.benchchem.com/product/b189879?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b189879?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

values are consistent, indicating a relatively high degree of purity in commercially available
samples. Impurities typically cause a depression and broadening of the melting point range.

The table below summarizes the melting point data from various chemical suppliers and
databases.

Reported Melting Point

°C) Source Purity
108-110 Sigma-Aldrich[3][4] >98%
108-110 ChemicalBook (lit.)
107-111 Thermo Fisher Scientific 98%
107-111 CDH Fine Chemical[5] (lit.)
108.0-114.0 Thermo Fisher Scientific[6][7] 98+%
107-108 ChemicalBook][1] Not Stated

Experimental Protocol: Capillary Melting Point
Determination

The most common and reliable method for determining the melting point of a crystalline solid
like 2,4'-Dibromoacetophenone is the capillary method. This can be performed using a
modern digital melting point apparatus or a traditional Thiele tube setup.[6]

l. Instrumentation and Materials

e Melting Point Apparatus (e.g., Mel-Temp) or Thiele Tube setup

Capillary tubes (sealed at one end)

Thermometer (calibrated, range appropriate for ~110°C)

Sample of 2,4'-Dibromoacetophenone (must be completely dry and finely powdered)

Mortar and pestle (if sample is not a fine powder)
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e Heating bath fluid (e.qg., silicone oil) for Thiele tube method

e Bunsen burner or other heat source for Thiele tube method

Il. Sample Preparation

o Sample Pulverization: Ensure the 2,4'-Dibromoacetophenone sample is a fine,
homogeneous powder. If the crystals are large, gently grind them using a clean, dry mortar
and pestle.[8]

o Capillary Tube Loading: Press the open end of a capillary tube into the powdered sample. A
small amount of solid will be forced into the tube.[1][4]

o Sample Packing: Invert the capillary tube and tap it gently on a hard surface to cause the
solid to fall to the sealed bottom. Alternatively, drop the tube (sealed end down) through a
long, narrow glass tube to pack the sample tightly.[1][4][9]

o Sample Height: The final packed sample height should be between 2-3 mm. A sample
column taller than 3 mm can lead to an artificially broad melting range.[1][9]

lll. Measurement Procedure (Using a Digital Melting
Point Apparatus)

o Apparatus Setup: Turn on the melting point apparatus and allow it to stabilize.

« Initial Rapid Determination (Optional): If the approximate melting point is unknown, perform a

rapid heating run to get a preliminary value. This allows for a more precise measurement in
the subsequent trial.[10]

o Set Parameters: For a precise measurement, set the starting temperature to approximately
15-20°C below the expected melting point (e.g., set start to 90°C). Set the heating ramp rate
to 1-2°C per minute to ensure thermal equilibrium.[1][5][9]

« Insert Capillary: Place the packed capillary tube into the sample holder of the apparatus.[1]

[9]

e Observation and Recording:
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[e]

Observe the sample through the magnified viewing port.

o

Record the temperature at which the first drop of liquid appears (the onset of melting).[1]

[¢]

Record the temperature at which the last solid crystal disappears, and the entire sample is
a clear liquid (completion of melting).[1]

[¢]

The recorded values constitute the melting point range (e.g., 109-111°C).

e Cool Down: Allow the apparatus to cool sufficiently before performing another measurement.
Use a fresh sample and a new capillary tube for each subsequent trial.[1]

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the melting point determination protocol.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b189879?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory
Check Availability & Pricing

Sample P“'eparation

Obtain Dry Sample

Grind to Fine Powder
(if necessary)

Load into Capillary Tube

Pack Sample to 2-3 mm

Measurement
\4

Insert Capillary into
Apparatus

Set Start Temp & Ramp Rate
(e.g., 90°C, 1-2°C/min)

Heat Sample

Observe for Melting

Data Regcording
Y

Record T1:
First Liquid Droplet

\

Record T2:
All Solid Disappears

Y

Report Melting Range
(T1-T2)

4

Click to download full resolution via product page

Caption: Workflow for determining the melting point of 2,4'-Dibromoacetophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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